Cas no 165744-17-2 (Ethanone, 1-(5-ethyl-1-methyl-1H-pyrazol-3-yl)- (9CI))

165744-17-2 structure
Product name:Ethanone, 1-(5-ethyl-1-methyl-1H-pyrazol-3-yl)- (9CI)
Ethanone, 1-(5-ethyl-1-methyl-1H-pyrazol-3-yl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(5-ethyl-1-methyl-1H-pyrazol-3-yl)- (9CI)
- SCHEMBL6079670
- NIOIXCCDWJWNEY-UHFFFAOYSA-N
- DB-287116
- 1-(5-Ethyl-1-methyl-1H-pyrazol-3-yl)ethanone
- 1-(5-ethyl-1-methylpyrazol-3-yl)ethanone
- 3-Acetyl-5-ethyl-1-methylpyrazole
- 165744-17-2
- ETHANONE, 1-(5-ETHYL-1-METHYL-1H-PYRAZOL-3-YL)-
-
- Inchi: InChI=1S/C8H12N2O/c1-4-7-5-8(6(2)11)9-10(7)3/h5H,4H2,1-3H3
- InChI Key: NIOIXCCDWJWNEY-UHFFFAOYSA-N
- SMILES: CCC1=CC(=NN1C)C(=O)C
Computed Properties
- Exact Mass: 152.09506
- Monoisotopic Mass: 152.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89
Ethanone, 1-(5-ethyl-1-methyl-1H-pyrazol-3-yl)- (9CI) Related Literature
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Dewang Ma,Yingchun Zhao,Jia Wu,Ting Cui,Jiandong Ding Soft Matter, 2009,5, 4635-4637
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Jiayu Zhang,Junfeng Xie,Min Wang,Xiangjiang Zheng,Zhen Zhang,Xuemei Li,Bo Tang Dalton Trans., 2018,47, 12667-12670
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Kangyao Zhang,Shuzhen Lv,Dianping Tang Analyst, 2019,144, 5389-5393
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Huong Giang T. Nguyen,Mitchell H. Weston,Omar K. Farha,Joseph T. Hupp,SonBinh T. Nguyen CrystEngComm, 2012,14, 4115-4118
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Alan B. Lidiard Phys. Chem. Chem. Phys., 2003,5, 2161-2163
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